molecular formula C8H7FN2OS B15381852 4-Fluoro-6-methoxybenzothiazol-2-ylamine

4-Fluoro-6-methoxybenzothiazol-2-ylamine

Cat. No.: B15381852
M. Wt: 198.22 g/mol
InChI Key: LBOBIVSPDRMMEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Fluoro-6-methoxybenzothiazol-2-ylamine is a benzothiazole derivative featuring a fluorine atom at position 4, a methoxy group at position 6, and an amine group at position 2 of the heterocyclic core. The benzothiazole scaffold is renowned for its versatility in medicinal chemistry, agrochemicals, and materials science due to its electron-rich aromatic system and ability to participate in hydrogen bonding via the amine group.

Properties

Molecular Formula

C8H7FN2OS

Molecular Weight

198.22 g/mol

IUPAC Name

4-fluoro-6-methoxy-1,3-benzothiazol-2-amine

InChI

InChI=1S/C8H7FN2OS/c1-12-4-2-5(9)7-6(3-4)13-8(10)11-7/h2-3H,1H3,(H2,10,11)

InChI Key

LBOBIVSPDRMMEQ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C2C(=C1)SC(=N2)N)F

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Compounds

Compound Name Core Structure Substituents Synthesis Conditions Key Properties
4-Fluoro-6-methoxybenzothiazol-2-ylamine Benzothiazole 4-F, 6-OCH3, 2-NH2 Likely cyclization/condensation High polarity (NH2, OCH3)
6-Fluoro-2-(4-methoxyphenyl)imidazo[...] Imidazo-benzothiazole 6-F, 2-(4-OCH3Ph) Crystallized from DMSO/MeOH Planar structure, C–H···π bonds
Benzimidazole derivatives (e.g., 4a-f) Benzimidazole 5-F, 6-(benzodioxolyloxy) Na₂S₂O₅, DMF, 120°C, N₂ Thermal stability, moderate solubility

Key Observations:

  • Synthesis : The use of sodium metabisulfite (Na₂S₂O₅) in DMF at elevated temperatures (120°C) under nitrogen, as described for benzimidazoles in , may be adaptable to benzothiazole systems, though sulfur sources and cyclization agents would differ .
  • Substituent Positioning : Fluoro at position 4 in the target compound vs. position 6 in ’s imidazo-benzothiazole derivative leads to distinct electronic profiles. The 4-fluoro-6-methoxy configuration creates a push-pull electronic effect, enhancing dipole moments compared to analogues with substituents on appended rings.
  • Crystallography : The imidazo-benzothiazole derivative in exhibits a planar structure stabilized by intermolecular interactions, whereas the target compound’s amine group could promote hydrogen bonding, influencing solubility and crystallinity .

Reactivity and Functional Group Interactions

  • The amine group in 4-Fluoro-6-methoxybenzothiazol-2-ylamine is poised for derivatization (e.g., acylation, sulfonylation), unlike the imidazo-benzothiazole in , where the amine is integrated into the fused ring system.
  • Methoxy groups in both compounds enhance solubility in polar solvents, but the electron-donating effect in the target compound may activate the benzothiazole ring for electrophilic substitution at position 5 or 5.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.